Cas no 2248390-55-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-pyrrol-2-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-pyrrol-2-yl)propanoate
• CAS No: 2248390-55-6
• MF: C₁₆H₁₄N₂O₄
• MW: 298.293364048004
• CID: 5975612
• PubChem ID: 165856881
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-pyrrol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-pyrrol-2-yl)propanoate
• 2248390-55-6
• EN300-6514417

• Inchi： 1S/C16H14N2O4/c1-17-10-4-5-11(17)8-9-14(19)22-18-15(20)12-6-2-3-7-13(12)16(18)21/h2-7,10H,8-9H2,1H3
• InChI Key： VPEMIQGEXYIASR-UHFFFAOYSA-N
• SMILES： O(C(CCC1=CC=CN1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 298.09535693g/mol
• Monoisotopic Mass: 298.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-pyrrol-2-yl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-pyrrol-2-yl)propanoate (CAS No. 2248390-55-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-pyrrol-2-yl)propanoate, with the CAS number 2248390-55-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features, which include a substituted pyrrole moiety and a dioxoisoindole core. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-pyrrol-2-yl)propanoate is defined by its molecular formula C₁₇H₁₇N₃O₄. The presence of the dioxoisoindole core provides the compound with a rigid and planar structure, which is crucial for its binding interactions with biological targets. The substituted pyrrole moiety, specifically the 1-methyl group, adds to the compound's lipophilicity and enhances its ability to cross cellular membranes.

In recent years, isoindole derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique combination of the dioxoisoindole core and the substituted pyrrole moiety in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-pyrrol-2-yl)propanoate has led to its evaluation in various preclinical studies. These studies have shown promising results in terms of its potential as a therapeutic agent.

One of the key areas of research involving 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-pyrrol-2-y)propanoate is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y) 3-(1-methyl-H-pyrrol-y)propanoate has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and PI3K/Akt. These findings suggest that 1,3-dioxo--dihydro--isoindol--(methyl-H-pyrrol-)propanoate may have potential as an anticancer agent.

In addition to its therapeutic applications, 1,3-dioxo--dihydro--isoindol--(methyl-H-pyrrol-)propanoate has also been studied for its neuroprotective properties. Research has shown that this compound can protect neuronal cells from oxidative stress-induced damage and reduce neuroinflammation. These effects are particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1,3-dioxo--dihydro--isoindol--(methyl-H-pyrrol-)propanoate involves several steps that require precise control over reaction conditions to ensure high yields and purity. The initial step typically involves the formation of the dioxoisoindole core through a cyclization reaction. Subsequent steps focus on introducing the substituted pyrrole moiety through functional group manipulations and coupling reactions. The final product is then purified using techniques such as column chromatography or recrystallization.

The pharmacokinetic properties of 1,3-dioxo--dihydro--isoindol--(methyl-H-pyrrol-)propanoate have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, 1,3-dioxo--dihydro--isoindol--(methyl-H-pyrrol-)propanoate (CAS No. 2248390-) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.